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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589612

For Researchers, Scientists, and Drug Development Professionals
Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid that has been isolated
from Gelsemium elegans, a plant belonging to the Apocynaceae family. This family of plants is
known for producing a wide array of biologically active alkaloids, many of which have
demonstrated potential pharmacological effects, including anti-inflammatory and anticancer
properties. Research into the constituents of Gelsemium elegans has revealed a complex
mixture of alkaloids that are believed to modulate various biochemical pathways. While specific
guantitative data on the biological activity of N-Methoxyanhydrovobasinediol is limited in
publicly available literature, this guide synthesizes the existing knowledge on its chemical
properties, its natural source, and the broader biological activities associated with the plant and
its alkaloid constituents.

Chemical and Physical Properties

Property Value

Chemical Formula C21H26N202

Molecular Weight 338.4 g/mol

Class Indole Alkaloid

Natural Source Gelsemium elegans (Apocynaceae)
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Putative Biological Activities and Lack of
Quantitative Data

Alkaloids from Gelsemium elegans have been investigated for their potential anti-inflammatory
and anticancer activities. These compounds are thought to interact with specific cellular
receptors and enzymes, thereby modulating biochemical pathways crucial for cellular
homeostasis. However, specific quantitative data, such as IC50 or Ki values for N-
Methoxyanhydrovobasinediol, are not readily available in the current scientific literature. The
data presented below is for the total alkaloid extracts or other specific alkaloids isolated from
Gelsemium elegans and should be interpreted with caution as they do not directly represent
the activity of N-Methoxyanhydrovobasinediol.

Table 1: Cytotoxicity Data for Alkaloids Isolated from Gelsemium elegans

Compound/Extract  Cell Line IC50 (pM) Reference
) A-549 (Human Lung Not specified as
Gelsebamine _ R [1]
Adenocarcinoma) selective inhibition

' P388, HL-60, A-549, " .
Gelsebanine Not specified as active  [1]
BEL-7402

1l4a- P388, HL-60, A-549,

. Not specified as active  [1]
hydroxyelegansamine  BEL-7402

14a- P388, HL-60, A-549,

) Not specified as active  [1]
hydroxygelsamydine BEL-7402

Note: The study reporting the isolation of N-Methoxyanhydrovobasinediol along with these
compounds did not provide specific cytotoxicity data for N-Methoxyanhydrovobasinediol
itself.

Experimental Protocols

Due to the absence of specific published experimental protocols for the biological evaluation of
N-Methoxyanhydrovobasinediol, a general methodology for the isolation of alkaloids from
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Gelsemium elegans is provided below. This can serve as a foundational protocol for obtaining
the compound for further study.

Protocol: Isolation of Alkaloids from Gelsemium elegans

o Plant Material Extraction:

o Air-dried and powdered stems and leaves of Gelsemium elegans are extracted with
ethanol at room temperature.

o The ethanol extract is concentrated under reduced pressure to yield a crude extract.

o Acid-Base Partitioning:

o The crude extract is suspended in an acidic aqueous solution (e.g., 2% HCI) and filtered.

o The acidic solution is then basified (e.g., with NH4OH to pH 9-10) and extracted with an
organic solvent such as chloroform or ethyl acetate.

o The organic layer, containing the total alkaloids, is collected and concentrated.

o Chromatographic Separation:

o The total alkaloid extract is subjected to column chromatography on silica gel.

o A gradient elution system (e.g., chloroform-methanol) is used to separate the different
alkaloid fractions.

o Fractions are monitored by thin-layer chromatography (TLC).

e Purification:

o Fractions containing compounds of interest are further purified using preparative high-
performance liquid chromatography (HPLC) to yield pure alkaloids, including N-
Methoxyanhydrovobasinediol.

e Structure Elucidation:
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o The structure of the isolated compound is confirmed using spectroscopic methods such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Potential Signaling Pathways

While the specific signaling pathways modulated by N-Methoxyanhydrovobasinediol are
unknown, studies on the total alkaloid extracts of Gelsemium elegans suggest potential

involvement of key cellular signaling cascades in its toxic and therapeutic effects. Network
pharmacology studies have implicated pathways such as the MAPK signaling pathway and

calcium signaling pathway.

Cellular Response

External Stimulus MAPK Signaling

Activation Pathway
Gelsemlum.elegans Interaction Cell Surface Receptors Modulation 'of
Alkaloids L Gene Expression &
Lciation Cellular Processes

Calcium Signaling
Pathway

Click to download full resolution via product page

Caption: Putative signaling pathways modulated by Gelsemium elegans alkaloids.

Experimental Workflow for Isolation and
Characterization

The general workflow for isolating and identifying N-Methoxyanhydrovobasinediol and other
alkaloids from its natural source is a multi-step process that combines extraction, separation,

and analytical techniques.
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Caption: General experimental workflow for the isolation of N-Methoxyanhydrovobasinediol.
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Conclusion and Future Directions

N-Methoxyanhydrovobasinediol remains a poorly characterized indole alkaloid with potential
for interesting biological activities, given its origin from the medicinally and toxically significant
plant Gelsemium elegans. The primary challenge for the research community is the lack of
specific data on its bioactivity. Future research should focus on the targeted isolation of this
compound in sufficient quantities to perform comprehensive in vitro and in vivo studies.
Elucidating its specific molecular targets and its effects on cellular signaling pathways will be
crucial in determining its potential as a lead compound for drug development. The protocols
and general knowledge presented in this guide provide a starting point for researchers to
embark on a more detailed investigation of N-Methoxyanhydrovobasinediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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